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Compound of Interest

Compound Name: Carboxy-PTIO (potassium)

Cat. No.: B10767451 Get Quote

Abstract & Core Directive
Carboxy-PTIO (2-(4-Carboxyphenyl)-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide) is a stable

organic radical used extensively as a stoichiometric scavenger of Nitric Oxide (NO).[1][2][3][4]

While commercially available as a potassium or sodium salt to enhance aqueous solubility,

improper solubilization and storage frequently lead to experimental inconsistency.

The Core Debate: Water vs. PBS

Water (Recommended for Master Stock): Superior solubility (~100 mg/mL) and stability.[4]

Lacks buffering capacity, requiring dilution into buffered media for experimental use.

PBS (Recommended for Working Solution): Lower solubility (~35 mg/mL) due to the

common ion effect and ionic strength. Ideal for immediate use but prone to precipitation upon

freezing.

Verdict: Prepare high-concentration Master Stocks in sterile water for storage. Prepare Working

Solutions in PBS or culture media immediately prior to use.

Chemical & Physical Properties
Understanding the physical constraints of the compound is the first step to reproducible data.
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Property Specification Critical Note

Molecular Weight ~315.4 g/mol (K+ salt)
Check specific lot; Na+ salt

MW is ~299.3 g/mol .

Appearance
Dark Blue/Purple Crystalline

Powder

Color Change Warning: Loss

of blue color indicates

reduction/degradation.

Solubility (Water) Up to 100 mg/mL
Preferred for Master Stock

(>10 mM).

Solubility (PBS) ~35 mg/mL (pH 7.[4][5][6]2) Limited by ionic strength.

Solubility (DMSO) ~1.4 - 50 mg/mL

Variable; less recommended

than water for this specific salt

form.

Stability

Solid: Years at -20°C Solution:

Unstable (Use fresh or -20°C <

1 week)

Light Sensitive. Protect from

direct light.

Reaction Stoichiometry 1:1 (Carboxy-PTIO : NO)

Essential for calculating

required scavenger

concentrations.

Mechanism of Action
Carboxy-PTIO is not an inhibitor of NO Synthase (NOS); it is a direct scavenger. It reacts with

NO to generate Nitrogen Dioxide (

) and a derivative radical (Carboxy-PTI).[1][4][7]

Why this matters:

Stoichiometry: You must add Carboxy-PTIO in excess of the expected NO concentration.

Byproducts: The reaction produces

, which can have its own physiological effects.[2]
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Figure 1: Mechanism of NO scavenging. Carboxy-PTIO oxidizes NO to NO2, converting itself

into Carboxy-PTI.[1]

Protocol: Preparation of Stock Solutions
Phase A: Master Stock Preparation (Recommended: 10 -
50 mM in Water)
Objective: Create a stable, high-concentration stock for aliquoting.

Calculate Mass:

Target Concentration:

Volume:

MW (K+ salt):

[3][4][5][6][8]

Weighing:

Weigh

of Carboxy-PTIO powder into a sterile microcentrifuge tube.

Note: The powder can be static. Use an antistatic gun if available.

Solubilization (Water):
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Add sterile, nuclease-free water.[4]

Vortex moderately until completely dissolved. The solution should be a deep, dark blue.

Why Water? Ensures maximal solubility and prevents "salting out" during freezing.

Filtration (Sterilization):

Use a 0.22 µm PES or PVDF syringe filter.

Caution: Nylon filters may bind small organic molecules; pre-wet if using Nylon.

Aliquoting & Storage:

Aliquot into light-protective (amber) tubes or wrap tubes in foil.

Store at -20°C.

Shelf Life: Stable for ~1 month.[3] Discard if color turns pink/colorless or precipitates

appear.

Phase B: Working Solution (Dilution into PBS)
Objective: Prepare the solution for immediate cell culture/assay use.

Thaw: Thaw the Master Stock (Water) on ice in the dark.

Dilution:

Dilute the Master Stock directly into PBS (pH 7.4) or culture media to the desired final

concentration (typically 10 - 100 µM).

Usage:

Use immediately.

Do not refreeze diluted PBS working solutions. The freeze-thaw cycle in high-salt buffers

promotes crystal formation and compound degradation.
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Quality Control & Self-Validation
How do you know your stock is good? Use these checkpoints.

Visual Check (The "Blue" Test)
Pass: Solution is Deep Blue/Purple.

Fail: Solution is Pink, Yellow, or Colorless. (Indicates reduction of the radical).

Fail: Visible particulates (Precipitation).

UV-Vis Spectrum Validation
If precise concentration is critical, validate using a spectrophotometer.

Dilute a small aliquot to ~50-100 µM in PBS.

Scan from 200 nm to 400 nm.

Key Peaks: Look for absorbance maxima (

) at ~232 nm, ~282 nm, and ~368 nm.[5][6]

Extinction Coefficient: Use

(approximate, check specific lot CoA) to verify concentration.

Experimental Workflow Diagram
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Figure 2: Decision tree for solvent selection and preparation workflow.
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Troubleshooting Guide
Issue Probable Cause Corrective Action

Precipitation in PBS
Concentration >35 mg/mL or

"Salting Out"

Warm gently to 37°C. If

persistent, prepare new stock

in Water.

Color change to Pink Reduction of the radical moiety

Discard immediately.

Compound has degraded and

will not scavenge NO.

Cytotoxicity High concentration or pH shift

Ensure Master Stock (Water)

is diluted >1:100 into buffered

media to minimize pH impact.

No Effect Observed Insufficient Scavenging

Check Stoichiometry. NO

production may exceed

Carboxy-PTIO capacity.[1]

Increase concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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